Cas no 2649078-57-7 (tert-butyl 3-isocyanato-3-methylbutanoate)
tert-butyl 3-isocyanato-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-isocyanato-3-methylbutanoate
- 2649078-57-7
- EN300-1458733
-
- Inchi: 1S/C10H17NO3/c1-9(2,3)14-8(13)6-10(4,5)11-7-12/h6H2,1-5H3
- InChI Key: GIKMRNBAGLSSRY-UHFFFAOYSA-N
- SMILES: O(C(CC(C)(C)N=C=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 199.12084340g/mol
- Monoisotopic Mass: 199.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.7Ų
tert-butyl 3-isocyanato-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458733-1.0g |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458733-50mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-100mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-250mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-500mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-1000mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-2500mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-5000mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1458733-10000mg |
tert-butyl 3-isocyanato-3-methylbutanoate |
2649078-57-7 | 10000mg |
$4236.0 | 2023-09-29 |
tert-butyl 3-isocyanato-3-methylbutanoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on tert-butyl 3-isocyanato-3-methylbutanoate
tert-butyl 3-isocyanato-3-methylbutanoate (CAS No. 2649078-57-7): A Key Intermediate in Modern Chemical Synthesis
The compound tert-butyl 3-isocyanato-3-methylbutanoate, identified by its CAS number 2649078-57-7, represents a significant intermediate in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its isocyanate functional group, plays a pivotal role in the creation of polymers, specialty chemicals, and bioactive molecules. Its unique structural properties make it a valuable tool for researchers exploring novel synthetic pathways and functional materials.
In recent years, the demand for high-performance polymers and specialty chemicals has surged, driven by advancements in industries such as automotive, aerospace, and biomedical engineering. The tert-butyl 3-isocyanato-3-methylbutanoate CAS No. 2649078-57-7 stands out as a versatile monomer that contributes to the development of polyurethanes with enhanced mechanical strength, thermal stability, and chemical resistance. These properties are particularly crucial in applications where materials are exposed to extreme conditions, such as high temperatures or corrosive environments.
The isocyanate group present in the molecular structure of tert-butyl 3-isocyanato-3-methylbutanoate is highly reactive, enabling it to participate in a variety of chemical reactions. One of the most notable reactions is its ability to undergo polymerization with diamines or polyols to form polyurethanes. These polyurethanes exhibit a wide range of properties that can be tailored by selecting appropriate reactants and reaction conditions. For instance, the incorporation of flexible segments into the polymer backbone can result in materials with excellent elasticity and cushioning properties, making them ideal for use in footwear, mattresses, and shock absorbers.
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